Cas no 130973-78-3 (Azetidine-2-carboxamide)

• Product Name: Azetidine-2-carboxamide
• CAS No: 130973-78-3
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD06658333
• CID: 138851
• PubChem ID: 14751894
• Update Time: 2025-11-02

Azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Azetidine-2-carboxamide
• (R)-azetidine-2-carboxamide
• 2-Azetidinecarboxamide
• Azetidine-2-carboxylic acid amide
• 2-Azetidinecarboxamide HCl
• Azetidin-2-carboxamid
• 2-Azetidinecarboxamidehydrochloride
• EN300-862094
• KKCWBKUOPJMUQV-UHFFFAOYSA-N
• AS-30278
• FT-0693048
• SCHEMBL1024690
• MB03936
• A806175
• 50712-78-2
• Azetidine-2-carboximidic acid
• 130973-78-3
• AKOS006292080
• MFCD06658333
• DTXSID50926988
• Azetidine-2-carboxylicacidamide
• AMY38555
• CS-0005435
• DB-229832
• DB-062788

• MDL： MFCD06658333
• Inchi： 1S/C4H8N2O/c5-4(7)3-1-2-6-3/h3,6H,1-2H2,(H2,5,7)
• InChI Key： KKCWBKUOPJMUQV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1)N

Computed Properties

• Exact Mass: 100.06400
• Monoisotopic Mass: 100.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 300.919 ℃ at 760 mmHg
• Flash Point: 135.8 °C
• Refractive Index: 1.504
• PSA: 55.12000
• LogP: -0.13730

Additional information on Azetidine-2-carboxamide

Exploring the Versatile Applications and Properties of Azetidine-2-carboxamide (CAS No. 130973-78-3)

Azetidine-2-carboxamide (CAS No. 130973-78-3) is a fascinating heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This four-membered nitrogen-containing ring structure, also known as 2-azetidinecarboxamide, serves as a crucial building block for the development of novel pharmaceuticals and bioactive molecules. Its unique structural features and reactivity make it an invaluable tool for researchers exploring new therapeutic avenues.

The azetidine ring system in Azetidine-2-carboxamide offers distinct advantages in drug design due to its constrained geometry and potential for hydrogen bonding. Recent studies have highlighted its importance in the development of protease inhibitors, with particular relevance to viral infection treatments – a topic of immense interest in the post-pandemic research landscape. The compound's carboxamide functional group enhances its solubility and provides additional sites for molecular interactions, making it particularly valuable in rational drug design approaches.

From a synthetic chemistry perspective, Azetidine-2-carboxamide derivatives have shown remarkable potential as intermediates in the preparation of more complex molecular architectures. The strained nature of the azetidine ring contributes to interesting reactivity patterns that synthetic chemists can exploit to create novel compounds with tailored properties. This has led to increased interest in azetidine-based synthetic methodologies, especially in the context of green chemistry and sustainable pharmaceutical production.

The pharmaceutical applications of Azetidine-2-carboxamide are particularly noteworthy in current research trends. Many scientists are investigating its potential as a scaffold for developing new classes of antibiotics, given the growing concern about antimicrobial resistance. The compound's ability to mimic certain natural amino acid structures while introducing conformational constraints makes it especially valuable for creating targeted therapies with improved specificity and reduced side effects.

In material science, researchers are exploring the use of Azetidine-2-carboxamide in the development of advanced polymers and smart materials. The compound's rigid structure and functional groups offer opportunities for creating materials with unique mechanical and thermal properties. This aligns well with current industry demands for high-performance materials in electronics, biomedical devices, and sustainable packaging solutions.

The analytical characterization of Azetidine-2-carboxamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help researchers understand the compound's conformational preferences and electronic properties, which are crucial for its various applications. Recent advances in computational chemistry have also enabled more accurate predictions of the compound's behavior in different environments, facilitating its rational use in drug discovery programs.

From a commercial perspective, the market for Azetidine-2-carboxamide and its derivatives has shown steady growth, driven by increasing demand from pharmaceutical and biotechnology sectors. Suppliers specializing in fine chemicals and building blocks have reported growing interest in this compound, particularly from research institutions focusing on innovative drug development. The compound's relative stability and manageable handling requirements contribute to its popularity among synthetic chemists.

Quality control aspects of Azetidine-2-carboxamide production have become increasingly important as its applications expand. Manufacturers employ rigorous purification techniques to ensure high purity levels, typically exceeding 98%, to meet the exacting standards of pharmaceutical research. Analytical methods for assessing purity and identifying potential impurities have become more sophisticated, reflecting the compound's importance in sensitive applications.

Looking to the future, research on Azetidine-2-carboxamide is likely to focus on expanding its utility in targeted drug delivery systems and as a component of bioorthogonal chemistry tools. The compound's compatibility with various bioconjugation techniques makes it attractive for developing next-generation therapeutics with improved pharmacokinetic profiles. Additionally, its potential in creating molecular probes for biological imaging continues to be an area of active investigation.

For researchers considering working with Azetidine-2-carboxamide, it's worth noting that proper storage conditions (typically cool and dry environments) and handling procedures are essential to maintain its stability. While not classified as hazardous under standard conditions, appropriate laboratory safety measures should always be followed when handling any chemical compound. The scientific community continues to discover new facets of this versatile molecule, ensuring its place as a valuable tool in modern chemical research and development.